1,3-Dibenzyl-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(6-phenylmethoxy-1-triethylsilyloxyhexyl)imidazolidin-2-one
Description
1,3-Dibenzyl-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(6-phenylmethoxy-1-triethylsilyloxyhexyl)imidazolidin-2-one is a highly substituted imidazolidin-2-one derivative. Its structure features:
- A tert-butyl(dimethyl)silyl (TBS) oxymethyl group at position 4, a common protecting group that increases lipophilicity and metabolic stability .
- A hexyl chain at position 5 modified with a phenylmethoxy group and a triethylsilyloxy (TES) group, contributing to conformational flexibility and steric hindrance.
This compound’s complexity suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors requiring extended hydrophobic interactions.
Properties
IUPAC Name |
1,3-dibenzyl-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(6-phenylmethoxy-1-triethylsilyloxyhexyl)imidazolidin-2-one | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C43H66N2O4Si2/c1-9-51(10-2,11-3)49-40(30-22-15-23-31-47-34-38-28-20-14-21-29-38)41-39(35-48-50(7,8)43(4,5)6)44(32-36-24-16-12-17-25-36)42(46)45(41)33-37-26-18-13-19-27-37/h12-14,16-21,24-29,39-41H,9-11,15,22-23,30-35H2,1-8H3 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWHRFDRXRCBUIC-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[Si](CC)(CC)OC(CCCCCOCC1=CC=CC=C1)C2C(N(C(=O)N2CC3=CC=CC=C3)CC4=CC=CC=C4)CO[Si](C)(C)C(C)(C)C | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C43H66N2O4Si2 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
731.2 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1,3-Dibenzyl-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(6-phenylmethoxy-1-triethylsilyloxyhexyl)imidazolidin-2-one is a complex organic compound with significant potential in medicinal chemistry. Its intricate structure contributes to various biological activities, making it a subject of interest in pharmacological research.
Chemical Structure and Properties
The compound's molecular formula is with a molecular weight of approximately 468.73 g/mol. It features multiple functional groups, including silyl ethers, which enhance its stability and solubility in organic solvents.
| Property | Value |
|---|---|
| Molecular Formula | C26H36N2O2Si |
| Molecular Weight | 468.73 g/mol |
| LogP | 5.87 |
| Polar Surface Area | 58.08 Ų |
Biological Activity
The biological activity of this compound is primarily attributed to its interaction with various biological targets, particularly in the realm of cancer therapy and metabolic regulation.
Anticancer Properties
Research indicates that compounds with similar structural motifs exhibit significant anticancer activity. For instance, studies have shown that imidazolidinone derivatives can induce apoptosis in cancer cells through various mechanisms, including the modulation of cell cycle progression and the activation of apoptotic pathways.
The proposed mechanisms by which this compound exerts its effects include:
- Inhibition of Cell Proliferation : The compound may inhibit key enzymes involved in cell division.
- Induction of Apoptosis : Activation of caspases has been observed in related compounds, suggesting a potential pathway for inducing programmed cell death.
- Antioxidant Activity : Similar compounds have shown to scavenge free radicals, thereby reducing oxidative stress in cells.
Case Studies
-
Case Study on Anticancer Efficacy :
A study examining derivatives of imidazolidinones reported that compounds similar to 1,3-Dibenzyl-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(6-phenylmethoxy-1-triethylsilyloxyhexyl)imidazolidin-2-one demonstrated significant cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The study utilized MTT assays to quantify cell viability post-treatment. -
Metabolic Regulation :
Another research effort highlighted the potential of silyl ether-containing compounds in modulating metabolic pathways related to insulin sensitivity and glucose metabolism. This suggests a dual role in both cancer therapy and metabolic disease management.
Comparison with Similar Compounds
Table 1: Key Structural and Physicochemical Comparisons
Physicochemical Properties
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
